molecular formula C9H13N3O4S B1271992 N-(2-Aminoethyl)-N-[4-(methylsulfonyl)-2-nitrophenyl]amine CAS No. 849035-93-4

N-(2-Aminoethyl)-N-[4-(methylsulfonyl)-2-nitrophenyl]amine

Cat. No. B1271992
CAS RN: 849035-93-4
M. Wt: 259.28 g/mol
InChI Key: ZGBKVAJKDAKXKZ-UHFFFAOYSA-N
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Description

N-(2-Aminoethyl)-N-[4-(methylsulfonyl)-2-nitrophenyl]amine, or NEMSN for short, is an organic compound belonging to the family of amines. It is a colorless, water-soluble compound that is used in a variety of scientific research applications. NEMSN has a wide range of uses in the field of chemistry, biochemistry, and pharmacology. It is a versatile compound that can be used to synthesize a variety of different compounds. In addition, NEMSN has been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of certain compounds.

Scientific Research Applications

Clay Swelling Inhibition in Drilling Fluids

N1-(4-(Methylsulfonyl)-2-nitrophenyl)ethane-1,2-diamine: has been identified as a low-molecular-weight clay-swelling inhibitor . It is widely used to prevent the hydration and swelling of clay minerals, which can lead to wellbore instability and reservoir damage. The compound’s adsorption mechanism on montmorillonite surfaces has been studied through molecular dynamics simulations, revealing that its molecular conformation significantly affects its adsorption ability and stability .

properties

IUPAC Name

N'-(4-methylsulfonyl-2-nitrophenyl)ethane-1,2-diamine
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InChI

InChI=1S/C9H13N3O4S/c1-17(15,16)7-2-3-8(11-5-4-10)9(6-7)12(13)14/h2-3,6,11H,4-5,10H2,1H3
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InChI Key

ZGBKVAJKDAKXKZ-UHFFFAOYSA-N
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Canonical SMILES

CS(=O)(=O)C1=CC(=C(C=C1)NCCN)[N+](=O)[O-]
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Molecular Formula

C9H13N3O4S
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DSSTOX Substance ID

DTXSID90375537
Record name N~1~-[4-(Methanesulfonyl)-2-nitrophenyl]ethane-1,2-diamine
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Molecular Weight

259.28 g/mol
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CAS RN

849035-93-4
Record name N1-[4-(Methylsulfonyl)-2-nitrophenyl]-1,2-ethanediamine
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